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Abstract
Zeatin, a naturally occurring cytokinin, plays a pivotal role in the regulation of plant growth and

development. This document provides an in-depth technical overview of the chemical structure,

physicochemical properties, and the intricate signaling cascade of zeatin. Detailed

experimental methodologies for its extraction, quantification, and biological activity assessment

are presented to facilitate further research and application in various scientific and drug

development contexts.

Chemical Structure and Properties
Zeatin is an adenine-based cytokinin characterized by a hydroxylated isoprenoid side chain

attached to the N6 position of the purine ring. It exists as two geometric isomers, trans-zeatin
and cis-zeatin, with the trans-isomer being significantly more biologically active.
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Identifier Value

IUPAC Name
(2E)-2-Methyl-4-(7H-purin-6-ylamino)but-2-en-1-

ol

CAS Number 1637-39-4 (trans-zeatin)[1][2]

Molecular Formula C₁₀H₁₃N₅O[1][3]

Molecular Weight 219.24 g/mol [1]

Physicochemical Properties
Property Value Source

Appearance
White to off-white or yellow

crystalline powder

Melting Point 207-210 °C

Solubility

Soluble in 1M NaOH, DMSO,

and dimethylformamide.

Sparingly soluble in aqueous

buffers.

UV Absorption (λmax) 210 nm, 269 nm

Stability

Stable for ≥ 4 years at -20°C.

Stable in aqueous solutions

under various conditions,

including autoclaving.

The Zeatin Signaling Pathway
The perception and transduction of the zeatin signal are mediated by a multi-step

phosphorelay system, analogous to the two-component systems in prokaryotes. This pathway

is central to the regulation of a vast array of physiological and developmental processes in

plants.
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The canonical zeatin signaling pathway involves three key protein families:

Arabidopsis Histidine Kinases (AHKs): These are the primary cytokinin receptors, with AHK2,

AHK3, and AHK4 (also known as CRE1/WOL) being the major players in Arabidopsis. They

are predominantly located in the endoplasmic reticulum. Binding of zeatin to the extracellular

CHASE domain of AHKs induces their autophosphorylation on a conserved histidine residue.

Histidine Phosphotransfer Proteins (AHPs): The phosphoryl group from the activated AHKs

is transferred to a conserved aspartate residue on the AHPs. These proteins then translocate

from the cytoplasm to the nucleus.

Response Regulators (ARRs): In the nucleus, AHPs transfer the phosphoryl group to

conserved aspartate residues on the receiver domains of ARRs. ARRs are classified into two

main types:

Type-B ARRs: These are transcription factors that, upon phosphorylation, activate the

transcription of cytokinin-responsive genes, including the Type-A ARRs.

Type-A ARRs: These are rapidly induced by cytokinin signaling and act as negative

regulators of the pathway, creating a feedback loop.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1683218?utm_src=pdf-body
https://www.benchchem.com/product/b1683218?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683218?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Endoplasmic Reticulum Nucleus

Zeatin AHK
(Receptor)

Binding
AHP

Phosphotransfer

AHP-P

Type-B ARRPhosphotransfer Type-B ARR-P Cytokinin-Responsive
Genes

Activates Transcription

Type-A ARR

Inhibits

Expression

Cytokinin Response
Leads to

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683218?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plant Tissue Sample

Grind in Liquid Nitrogen

Extract with 80% Methanol

Centrifuge to Pellet Debris

Collect Supernatant

Partition with n-butanol

Collect Aqueous Phase

Dry under Vacuum

Resuspend in Mobile Phase

Filter through 0.22 µm filter

HPLC Analysis

Quantification

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1683218?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683218?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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